Chemical structure and properties of N-[4-(Trifluoromethyl)phenyl]glycine
Chemical structure and properties of N-[4-(Trifluoromethyl)phenyl]glycine
Executive Summary
N-[4-(Trifluoromethyl)phenyl]glycine (CAS: 77311-21-8) is a specialized fluorinated building block used extensively in medicinal chemistry and agrochemical synthesis. Structurally, it consists of a glycine backbone N-substituted with a para-trifluoromethylphenyl group. This specific substitution pattern imparts unique electronic and physicochemical properties—most notably increased lipophilicity and metabolic stability—making it a critical scaffold for drug discovery programs targeting nuclear receptors (e.g., PPAR agonists) and glycine transporters.
Critical Disambiguation: Researchers must distinguish this compound from its isomer, 4-(Trifluoromethyl)-L-phenylglycine (CAS: 144789-75-3).
-
Target Compound (This Guide): CF3-C6H4-NH-CH2-COOH (N-substituted glycine).
-
Isomer (Alpha-Amino Acid): H2N-CH(C6H4-CF3)-COOH (Side-chain substituted glycine).
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9]
Identification Data
| Property | Detail |
| Chemical Name | N-[4-(Trifluoromethyl)phenyl]glycine |
| CAS Number | 77311-21-8 |
| Molecular Formula | C₉H₈F₃NO₂ |
| Molecular Weight | 219.16 g/mol |
| SMILES | OC(=O)CNC1=CC=C(C(F)(F)F)C=C1 |
| InChI Key | NPKSPKHJBVJUKB-UHFFFAOYSA-N (Analogous parent structure) |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in DMSO, Methanol, Ethyl Acetate; Low solubility in water (acid form) |
Electronic & Physical Characteristics
The trifluoromethyl (-CF₃) group at the para position exerts a profound influence on the molecule's reactivity and binding profile:
-
Electronic Effect (Hammett σₚ = 0.54): The strong electron-withdrawing nature of the -CF₃ group reduces the electron density on the aniline nitrogen.
-
Consequence: The amine is significantly less basic (pKa ~ 2.5–3.0) compared to unsubstituted N-phenylglycine. It acts as a poor nucleophile in subsequent reactions unless deprotonated.
-
-
Lipophilicity (LogP): The -CF₃ group increases the partition coefficient (LogP) by approximately +1.2 units relative to the hydrogen analog. This enhances membrane permeability, a desired trait in CNS-active drugs.
-
Metabolic Stability: The C-F bond energy (~116 kcal/mol) renders the para position resistant to metabolic oxidation (e.g., by Cytochrome P450), prolonging the compound's half-life in vivo.
Synthesis & Manufacturing Protocols
Two primary methodologies are employed for the synthesis of N-[4-(Trifluoromethyl)phenyl]glycine. Method A is preferred for large-scale industrial production due to cost-efficiency, while Method B is used in laboratory settings for higher purity and milder conditions.
Method A: Direct N-Alkylation (Industrial Standard)
This method involves the nucleophilic attack of 4-aminobenzotrifluoride on a haloacetic acid derivative.
Reagents:
-
4-Aminobenzotrifluoride (1.0 eq)
-
Chloroacetic acid (1.2 eq) or Ethyl bromoacetate
-
Base: Sodium acetate (NaOAc) or Triethylamine (Et₃N)
-
Solvent: Water/Ethanol mixture or DMF
Protocol:
-
Preparation: Dissolve 4-aminobenzotrifluoride (16.1 g, 100 mmol) in water (50 mL).
-
Neutralization: Add chloroacetic acid (11.3 g, 120 mmol) to the suspension. Adjust pH to ~6–7 using sodium carbonate.
-
Reflux: Heat the mixture to reflux (100°C) for 12–18 hours. The reaction follows Sₙ2 kinetics.
-
Workup: Cool the reaction mixture to room temperature. The product may precipitate as the free acid. If not, acidify with 1M HCl to pH 3.
-
Purification: Filter the solid and recrystallize from ethanol/water to yield the target glycine derivative.
Method B: Reductive Amination (High Purity)
This route avoids over-alkylation (formation of the N,N-diacetic acid byproduct) and is preferred for library synthesis.
Reagents:
-
Glyoxylic acid (50% aq. solution)
-
Reducing Agent: NaBH₃CN or H₂/Pd-C
-
Solvent: Methanol (MeOH)
Protocol:
-
Imine Formation: Stir 4-aminobenzotrifluoride (10 mmol) and glyoxylic acid (12 mmol) in MeOH (20 mL) for 2 hours at room temperature.
-
Reduction: Add NaBH₃CN (15 mmol) portion-wise over 30 minutes. (Alternatively, hydrogenate at 30 psi using 10% Pd/C catalyst).
-
Quench: Stir for 4 hours, then quench with water.
-
Isolation: Evaporate methanol, extract with ethyl acetate, and wash with brine.
Visualization of Synthesis Pathways
Caption: Dual synthetic pathways for N-[4-(Trifluoromethyl)phenyl]glycine: Direct alkylation (Route A) and Reductive Amination (Route B).
Reactivity & Applications in Drug Discovery
The N-phenylglycine scaffold is a versatile intermediate.[1] The carboxylic acid and the secondary amine provide two distinct vectors for chemical diversification.
Key Chemical Transformations
-
Cyclization to Hydantoins: Reaction with isocyanates or urea yields hydantoins, a privileged scaffold in anticonvulsant drugs.
-
Peptide Coupling: The carboxylic acid can be coupled with amines using standard EDC/HOBt or HATU conditions to generate peptidomimetics.
-
Fischer Indole Synthesis: Although less common for glycines, N-arylation followed by cyclization can access indole derivatives.
Medicinal Chemistry Utility
-
PPAR Agonists: The structure mimics the acidic headgroup of fatty acids, allowing it to bind to Peroxisome Proliferator-Activated Receptors (PPARs), regulating glucose and lipid metabolism.
-
Glycine Transporter Inhibitors: N-substituted glycines serve as sarcosine analogs. The -CF₃ group improves blood-brain barrier (BBB) penetration, essential for targeting GlyT1 transporters in schizophrenia treatment.
-
Bioisosterism: The N-Ph-CF3 moiety is often used as a bioisostere for N-Ph-Cl to improve metabolic stability while maintaining steric bulk.
Visualization of Reactivity Tree
Caption: Strategic derivatization of the core scaffold into bioactive heterocyclic and peptidomimetic libraries.
Safety & Handling (MSDS Summary)
While specific toxicological data for this exact CAS is limited, it should be handled with the precautions standard for fluorinated aniline derivatives.
-
Hazard Classification: Irritant (Skin/Eye/Respiratory).[3]
-
Signal Word: WARNING .
-
Precautionary Statements:
-
P261: Avoid breathing dust/fume.
-
P280: Wear protective gloves/eye protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present.
-
-
Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal temperature and pressure.
References
-
PubChem Compound Summary. (n.d.). N-(4-Trifluoromethylphenyl)glycine. National Center for Biotechnology Information. Link
-
Sigma-Aldrich. (n.d.). Product Specification: Fluorinated Amino Acids and Derivatives. Link
- Wang, J., et al. (2014). "Synthesis and biological evaluation of N-substituted glycine derivatives." Journal of Medicinal Chemistry. (General reference for N-phenylglycine synthesis protocols).
-
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link
-
ChemScene. (n.d.). Product Data: (4-(Trifluoromethyl)phenyl)glycine. Link
